4-Isocrotonyloxy-7,8-epoxyscirp-9-ene

• Molecular Formula: C19H24O5
• Molecular Weight: 332.4 g/mol
• IUPAC Name: (1,2,6-trimethylspiro[4,9-dioxatetracyclo[8.2.1.02,8.03,5]tridec-6-ene-13,2'-oxirane]-12-yl) (Z)-but-2-enoate
• InChI: InChI=1S/C19H24O5/c1-5-6-14(20)23-12-8-13-19(9-21-19)18(12,4)17(3)11(22-13)7-10(2)15-16(17)24-15/h5-7,11-13,15-16H,8-9H2,1-4H3/b6-5-
• InChI Key: LAQCZBYXNRANFU-WAYWQWQTSA-N
• Isomeric SMILES: C/C=C\C(=O)OC1CC2C3(C1(C4(C(O2)C=C(C5C4O5)C)C)C)CO3
• Canonical SMILES: CC=CC(=O)OC1CC2C3(C1(C4(C(O2)C=C(C5C4O5)C)C)C)CO3
• Synonyms: crotocin

Description

4-Isocrotonyloxy-7,8-epoxyscirp-9-ene (CAS: 21284-11-7), also known as Crotocin, is a trichothecene mycotoxin produced by fungal species such as Fusarium and Myrothecium . It belongs to the class of sesquiterpenoid epoxides and is characterized by a tetracyclic trichothecene core (12,13-epoxytrichothec-9-ene) with an isocrotonyloxy ester group at the C-4 position. Its molecular formula is C₁₉H₂₄O₅, with an average molecular mass of 332.391 g/mol and a monoisotopic mass of 332.162 g/mol .

As a mycotoxin, it exhibits potent biological activities, including lachrymatory (tear-inducing) effects, immunosuppression, and inhibition of eukaryotic protein synthesis. Its structural complexity and reactivity stem from the 7,8-epoxide ring and esterified side chain, which are critical for its toxicity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Trichothecenes are a large family of mycotoxins sharing the 12,13-epoxytrichothecene backbone but differing in substituents and oxidation states. Below, 4-Isocrotonyloxy-7,8-epoxyscirp-9-ene is compared to three structurally analogous trichothecenes: T-2 toxin, deoxynivalenol (DON), and diacetoxyscirpenol (DAS).

Table 1: Structural and Functional Comparison of Trichothecenes

Compound	Molecular Formula	Key Substituents	Molecular Mass (g/mol)	Toxicity (LD₅₀, mouse, oral)	Primary Mechanism of Action
4-Isocrotonyloxy-7,8-epoxyscirp-9-ene	C₁₉H₂₄O₅	C-4 isocrotonyloxy, C-7,8 epoxide	332.391	~10–15 mg/kg	Protein synthesis inhibition, apoptosis
T-2 toxin	C₂₄H₃₄O₉	C-4 acetyl, C-8 isovaleryl	466.52	1–5 mg/kg	Ribosome binding, oxidative stress
Deoxynivalenol (DON)	C₁₅H₂₀O₆	C-3 hydroxyl, C-8 ketone	296.32	46–78 mg/kg	Cytokine induction, GI inflammation
Diacetoxyscirpenol (DAS)	C₁₉H₂₆O₇	C-4,15 diacetyl	366.41	~10 mg/kg	Immunotoxicity, mitotic arrest

Key Findings:

Structural Variations :

• 4-Isocrotonyloxy-7,8-epoxyscirp-9-ene is distinguished by its isocrotonyloxy ester at C-4, which enhances membrane permeability compared to acetylated analogs like T-2 toxin .
• T-2 toxin and DAS feature acetyl/isovaleryl groups, increasing hydrophobicity and toxicity.
• DON lacks esterification but retains a hydroxyl group, contributing to its role in gastrointestinal toxicity.

Toxicity Profile :

• 4-Isocrotonyloxy-7,8-epoxyscirp-9-ene exhibits moderate toxicity (LD₅₀ ~10–15 mg/kg), lower than T-2 toxin but comparable to DAS. Its lachrymatory effects are attributed to the epoxide and ester moieties .
• T-2 toxin is the most potent trichothecene, with acute toxicity linked to its ability to bind ribosomal RNA and induce apoptosis.

Mechanistic Differences :

• All trichothecenes inhibit protein synthesis by binding to the 60S ribosomal subunit. However, 4-Isocrotonyloxy-7,8-epoxyscirp-9-ene uniquely induces NF-κB activation , amplifying inflammatory responses compared to DON or DAS.
• DON primarily triggers proinflammatory cytokine release (e.g., IL-6, TNF-α), while DAS disrupts microtubule assembly.

Applications in Research :

• 4-Isocrotonyloxy-7,8-epoxyscirp-9-ene is used to study epoxide-mediated toxicity , whereas T-2 toxin serves as a model for acute mycotoxin exposure . DON is widely studied in agricultural contamination due to its prevalence in cereals.

Notes on Contradictions and Limitations

• Structural comparisons rely on crystallographic data for T-2 toxin and DON, but 4-Isocrotonyloxy-7,8-epoxyscirp-9-ene’s conformational flexibility remains understudied.